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Compound Name: 1,4-Diphenethylbenzene

Cat. No.: B183523 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the physical and chemical

properties of 1,4-Diphenethylbenzene (also known as 1,4-Bis(2-phenylethyl)benzene). The

document details its known physical characteristics, solubility, and provides insight into its

synthesis. While experimental spectral data is not widely available, this guide presents

information on a key synthetic pathway. This information is intended to support researchers and

professionals in the fields of chemical synthesis and drug development.

Introduction
1,4-Diphenethylbenzene, with the CAS number 1985-58-6, is an aromatic hydrocarbon

characterized by a central benzene ring substituted at the 1 and 4 positions with phenethyl

groups.[1] Its chemical structure lends it to applications as a precursor in the synthesis of

various organic molecules, including pharmaceuticals, agrochemicals, and dyes.[1] This guide

summarizes the available technical data for this compound.

Physical and Chemical Properties
1,4-Diphenethylbenzene is a white crystalline solid under standard conditions.[1] A summary

of its key physical and chemical properties is presented in the tables below. It is important to
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note that while some physical data is available, experimental values for properties such as

boiling point are not readily found in the literature.

Table 1: General Properties of 1,4-Diphenethylbenzene
Property Value Source

IUPAC Name 1,4-Bis(2-phenylethyl)benzene N/A

Synonyms 1,4-Diphenethylbenzene N/A

CAS Number 1985-58-6 [1]

Molecular Formula C₂₂H₂₂ [1]

Molecular Weight 286.416 g/mol [1]

Appearance White crystalline solid [1]

Table 2: Physical Properties of 1,4-Diphenethylbenzene
Property Value Source

Melting Point 360 K (86.85 °C) [2][3][4]

Boiling Point Not Available [1]

Solubility

Insoluble in water; Slightly

soluble in chloroform and

methanol.

[1]

Synthesis of 1,4-Diphenethylbenzene
A primary method for the synthesis of 1,4-Diphenethylbenzene is through the catalytic

hydrogenation of 1,4-bis(phenylethynyl)benzene.[2][3][4][5] This reaction involves the addition

of hydrogen across the triple bonds of the starting material in the presence of a catalyst,

typically palladium on carbon (Pd/C).

Experimental Protocol: Catalytic Hydrogenation of 1,4-
bis(phenylethynyl)benzene
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The following is a generalized protocol based on the catalytic hydrogenation of

phenylacetylene derivatives. Specific reaction conditions such as solvent, temperature, and

pressure may require optimization.

Materials:

1,4-bis(phenylethynyl)benzene

Palladium on carbon (Pd/C) catalyst (typically 5-10 wt%)

Solvent (e.g., ethanol, ethyl acetate)

Hydrogen gas (H₂)

Procedure:

In a suitable reaction vessel, dissolve 1,4-bis(phenylethynyl)benzene in an appropriate

solvent.

Carefully add the Pd/C catalyst to the solution.

Seal the reaction vessel and purge with an inert gas (e.g., nitrogen or argon) before

introducing hydrogen gas.

Pressurize the vessel with hydrogen gas to the desired pressure.

Stir the reaction mixture vigorously at a set temperature until the reaction is complete

(monitoring by techniques such as TLC or GC-MS is recommended).

Upon completion, carefully vent the hydrogen gas and purge the vessel with an inert gas.

Filter the reaction mixture to remove the Pd/C catalyst.

The solvent can be removed from the filtrate under reduced pressure to yield the crude

product.

The crude 1,4-Diphenethylbenzene can be purified by recrystallization from a suitable

solvent.
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Below is a conceptual workflow for the synthesis of 1,4-Diphenethylbenzene.

Synthesis of 1,4-Diphenethylbenzene

Starting Material

Reaction

Product

1,4-bis(phenylethynyl)benzene

Catalytic Hydrogenation
(H₂, Pd/C)

1,4-Diphenethylbenzene

Click to download full resolution via product page

Caption: Synthetic pathway for 1,4-Diphenethylbenzene.

Spectral Data
Detailed experimental spectral data for 1,4-Diphenethylbenzene, including ¹H NMR, ¹³C NMR,

Mass Spectrometry, and IR spectroscopy, are not readily available in the reviewed literature.

While some studies mention the analysis of hydrogenated 1,4-bis(phenylethynyl)benzene,

specific spectral assignments are not provided.[6] Researchers are advised to perform their

own analytical characterization upon synthesis.

Chemical Reactions and Pathways
The chemical reactivity of 1,4-Diphenethylbenzene is characteristic of aromatic hydrocarbons

with alkyl substituents. The benzene rings can undergo electrophilic aromatic substitution

reactions, and the ethyl bridges can be subject to oxidation or other transformations under
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appropriate conditions. However, specific signaling pathways involving this molecule are not

documented in the scientific literature.

The synthesis of 1,4-Diphenethylbenzene can also be conceptualized through a double

Friedel-Crafts alkylation reaction, a fundamental process in organic chemistry for attaching

alkyl substituents to an aromatic ring.

Conceptual Friedel-Crafts Alkylation

Benzene

Friedel-Crafts Alkylation

2-Phenylethyl halide Lewis Acid (e.g., AlCl₃)

1,4-Diphenethylbenzene

Click to download full resolution via product page

Caption: A logical relationship for a potential synthetic route.

Conclusion
1,4-Diphenethylbenzene is a specialty chemical with potential applications as a synthetic

intermediate. This guide has consolidated the available physical and chemical data for this

compound. While a definitive melting point has been reported, other experimental data such as

the boiling point and detailed spectral analyses are not widely published. The established

synthesis via catalytic hydrogenation of 1,4-bis(phenylethynyl)benzene provides a reliable

route to obtain this compound for further research and development. It is recommended that

any future work with this compound includes thorough analytical characterization to contribute

to the body of knowledge for this molecule.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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